4-Fluoro-1-(iodoethynyl)benzene

• IUPAC Name: 1-fluoro-4-(2-iodoethynyl)benzene
• InChI: InChI=1S/C8H4FI/c9-8-3-1-7(2-4-8)5-6-10/h1-4H
• InChI Key: MAAFUPAVUGONCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CI)F
• Molecular Formula: C8H4FI
• Molecular Weight: 246.02 g/mol

Description

“4-Fluoro-1-(iodoethynyl)benzene” is an organic compound with the molecular formula C8H4FI. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring with a fluoro (F) group and an iodoethynyl (C≡CI) group attached. The exact 3D structure is not provided in the sources retrieved.

Scientific Research Applications

Photochemical Properties

One study explores the photochemistry of fluoro(trifluoromethyl)benzenes, which provides insight into the photophysical processes relevant to compounds like 4-Fluoro-1-(iodoethynyl)benzene. This research, conducted in the gas phase, examines fluorescence yields and radiative lifetimes, contributing to our understanding of the behavior of such compounds under light exposure (Al-ani, 1973).

Halogen Bonding and Molecular Complexes

The X-ray structure of a complex formed with 1,2-bis(iodoethynyl)benzene and N,N-dimethylaminopyridine (DMAP) highlights the significance of halogen bonding, particularly the N---I halogen bond lengths. This study is crucial for understanding interactions involving this compound in molecular complexes (Bosch, 2014).

Supramolecular Materials

Research on iodoalkynes, including bis(iodoethynyl)benzene derivatives, has been instrumental in preparing halogen bonding complexes with liquid crystalline organizations. These findings are significant for the development of materials using this compound as a building block (González et al., 2013).

Synthesis of Fluorinated Compounds

A study on the metal-free synthesis of fluorinated organic molecules, including 4-fluoro-1,3-benzoxazepines, demonstrates an efficient method for preparing fluorinated compounds. This research has implications for the synthesis and application of this compound in various chemical disciplines (Ulmer et al., 2016).

Liquid Crystal Properties

A study on linear supra-molecular liquid crystals, including compounds with a fluorine atom in the benzene ring core, provides insights into the thermal and phase behavior of such materials. This research is pertinent to understanding the properties of this compound in liquid crystal applications (Fouzai et al., 2018).

Fluorophore Development

Exploring the properties of benzene derivatives as fluorophores, a study presents a novel green fluorophore based on a single benzene ring, highlighting the potential of benzene derivatives, like this compound, in developing luminescent materials (Beppu et al., 2015).

Safety and Hazards

According to the safety data sheet, “4-Fluoro-1-(iodoethynyl)benzene” is classified as Acute Tox. 4 Oral according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is advised to avoid contact with skin and eyes, and not to breathe mist/vapors/spray. It should be kept away from open flames, hot surfaces, and sources of ignition.